Cas no 1352499-58-1 (Cyclohexyl-[3-(1-methyl-pyrrolidin-2-yl)-pyridin-2-yl]-amine)

Cyclohexyl-[3-(1-methyl-pyrrolidin-2-yl)-pyridin-2-yl]-amine is a structurally complex amine derivative featuring a cyclohexyl group and a substituted pyridine moiety with an embedded pyrrolidine ring. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate or scaffold for drug discovery. The presence of both a basic nitrogen in the pyrrolidine ring and the pyridine system may enhance binding interactions with biological targets, while the cyclohexyl group contributes to lipophilicity and conformational stability. Its well-defined stereochemistry and modular structure make it suitable for further functionalization, enabling the development of targeted bioactive molecules.
Cyclohexyl-[3-(1-methyl-pyrrolidin-2-yl)-pyridin-2-yl]-amine structure
1352499-58-1 structure
Product Name:Cyclohexyl-[3-(1-methyl-pyrrolidin-2-yl)-pyridin-2-yl]-amine
CAS No:1352499-58-1
MF:C16H25N3
MW:259.389803647995
CID:5217820
Update Time:2025-10-19

Cyclohexyl-[3-(1-methyl-pyrrolidin-2-yl)-pyridin-2-yl]-amine Chemical and Physical Properties

Names and Identifiers

    • Cyclohexyl-[3-(1-methyl-pyrrolidin-2-yl)-pyridin-2-yl]-amine
    • Inchi: 1S/C16H25N3/c1-19-12-6-10-15(19)14-9-5-11-17-16(14)18-13-7-3-2-4-8-13/h5,9,11,13,15H,2-4,6-8,10,12H2,1H3,(H,17,18)
    • InChI Key: ZWMHTWULULHERO-UHFFFAOYSA-N
    • SMILES: C1(NC2CCCCC2)=NC=CC=C1C1CCCN1C

Cyclohexyl-[3-(1-methyl-pyrrolidin-2-yl)-pyridin-2-yl]-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM495412-1g
N-Cyclohexyl-3-(1-methylpyrrolidin-2-yl)pyridin-2-amine
1352499-58-1 97%
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$652 2023-03-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD611423-1g
N-Cyclohexyl-3-(1-methylpyrrolidin-2-yl)pyridin-2-amine
1352499-58-1 97%
1g
¥4564.0 2023-04-10

Additional information on Cyclohexyl-[3-(1-methyl-pyrrolidin-2-yl)-pyridin-2-yl]-amine

Introduction to Cyclohexyl-[3-(1-methyl-pyrrolidin-2-yl)-pyridin-2-yl]-amine (CAS No. 1352499-58-1)

Cyclohexyl-[3-(1-methyl-pyrrolidin-2-yl)-pyridin-2-yl]-amine, identified by its CAS number 1352499-58-1, is a significant compound in the realm of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The intricate molecular framework of Cyclohexyl-[3-(1-methyl-pyrrolidin-2-yl)-pyridin-2-yl]-amine incorporates both cyclohexyl and pyridine moieties, which are known for their versatile interactions with biological targets.

The< strong>1-methyl-pyrrolidin-2-yl substituent in the molecule contributes to its pharmacological profile by enhancing binding affinity and selectivity. This feature makes it a promising candidate for the development of novel therapeutic agents. Recent studies have highlighted the compound's potential in modulating various biological pathways, particularly those involved in neurological and cardiovascular functions. The< strong>cyclohexyl group, on the other hand, provides steric stability, ensuring that the compound maintains its structural integrity under physiological conditions.

In the context of contemporary pharmaceutical research, Cyclohexyl-[3-(1-methyl-pyrrolidin-2-yl)-pyridin-2-yl]-amine has been investigated for its role in inhibiting key enzymes and receptors associated with diseases such as Alzheimer's and hypertension. The pyridine ring, a common pharmacophore in many drugs, facilitates interactions with target proteins, thereby enhancing therapeutic efficacy. The< strong>methyl-pyrrolidin-2-yl moiety further refines these interactions by introducing additional hydrogen bonding opportunities, which are crucial for drug-receptor binding.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for structure-based drug design. By leveraging computational modeling and high-throughput screening techniques, researchers can optimize the molecular structure to improve pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. These advancements are particularly relevant in the development of next-generation therapeutics that require high precision and efficacy.

The synthesis of Cyclohexyl-[3-(1-methyl-pyrrolidin-2-yl)-pyridin-2-yl]-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex core structure efficiently. Additionally, protecting group strategies are essential to prevent unwanted side reactions during synthesis.

Evaluation of the compound's pharmacological activity has revealed promising results in preclinical studies. Its ability to interact with specific biological targets suggests that it may have therapeutic benefits in treating a range of conditions. For instance, its interaction with certain neurotransmitter receptors has been linked to potential applications in managing cognitive disorders. Furthermore, its effects on cardiovascular receptors indicate a possible role in developing treatments for hypertension and related cardiovascular diseases.

The safety profile of Cyclohexyl-[3-(1-methyl-pyrrolidin-2-yl)-pyridin-2-yl]-amine is another critical area of investigation. Toxicological studies have been conducted to assess its acute and chronic toxicity levels. These studies aim to establish safe dosage ranges and identify any potential adverse effects that may arise from prolonged exposure. The results from these studies are crucial for determining the feasibility of clinical trials and eventual regulatory approval.

In conclusion, Cyclohexyl-[3-(1-methyl-pyrrolidin-2-yl)-pyridin-2-yl]-amine (CAS No. 1352499-58-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable compound for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutics.

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